5-[Methyl(4-methylphenyl)amino]-3-(4-nitrobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 5-(N,4-dimethylanilino)-3-[(4-nitrophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H17N3O4S/c1-12-3-7-14(8-4-12)19(2)17-16(22)20(18(23)26-17)11-13-5-9-15(10-6-13)21(24)25/h3-10,17H,11H2,1-2H3
• InChI Key: RRGHAGPGXNQMEZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(C)C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)[N+](=O)[O-]

Description

5-[Methyl(4-methylphenyl)amino]-3-(4-nitrobenzyl)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "MMNTD" and has been the subject of extensive research in recent years. In

Scientific Research Applications

MMNTD has been found to have potential applications in the field of medicinal chemistry. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. MMNTD has also been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of MMNTD is not fully understood. However, it has been suggested that the compound may exert its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. MMNTD may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MMNTD has been found to have a range of biochemical and physiological effects. In addition to its antitumor activity, the compound has been shown to have anti-inflammatory effects and to inhibit the production of nitric oxide, a molecule that plays a role in the development of various diseases. MMNTD has also been found to have antioxidant properties, which may protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

MMNTD has several advantages as a research tool. It is relatively easy to synthesize and can be obtained in high yields. The compound is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, there are also limitations to the use of MMNTD in lab experiments. The compound has low solubility in aqueous solutions, which can make it difficult to work with in certain assays. Additionally, the exact mechanism of action of MMNTD is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on MMNTD. One area of interest is the development of new derivatives of the compound with improved pharmacological properties. Another potential direction is the investigation of the compound's effects on other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of MMNTD and to determine its potential as a therapeutic agent for cancer and other diseases.
Conclusion:
In conclusion, 5-[Methyl(4-methylphenyl)amino]-3-(4-nitrobenzyl)-1,3-thiazolidine-2,4-dione is a compound with significant potential for use in various fields, including medicinal chemistry and drug development. While much is still unknown about the compound's mechanism of action, its antitumor, antimicrobial, and anti-inflammatory properties make it a promising candidate for further research. As scientists continue to explore the potential applications of MMNTD, it is likely that new discoveries will be made that could have a significant impact on human health and well-being.

Synthesis Methods

The synthesis of MMNTD involves the reaction of 4-nitrobenzyl bromide with 5-amino-3-(4-methylphenyl)-1,3-thiazolidine-2,4-dione in the presence of sodium hydride. The reaction yields MMNTD as a yellow solid with a melting point of 202-204°C.